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Compound of Interest

Compound Name: ML221

Cat. No.: B15608583 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of ML221, a potent and selective small-molecule functional

antagonist of the apelin receptor (APJ). Adherence to these protocols is crucial for personnel

safety and environmental protection.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling ML221, particularly in its powdered form, the following personal protective

equipment is mandatory to prevent accidental exposure:

Eye Protection: Safety goggles are required to protect the eyes from any airborne particles of

the compound.

Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are

recommended for their durability and resistance.

Body Protection: A laboratory coat must be worn to protect the skin and clothing from

potential contamination.

Respiratory Protection: To avoid inhalation of fine particles, a dust mask or a respirator

should be used, especially when weighing or transferring the powder.
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Operational Plan: From Handling to Disposal
A systematic approach to handling and disposing of ML221 will minimize risks within the

laboratory.

Handling Procedures:
Preparation: Before handling, ensure that the designated workspace is clean and

uncluttered. Have all necessary equipment, including PPE and waste containers, readily

available.

Weighing and Reconstitution: When weighing the powdered form of ML221, perform the task

in a well-ventilated area or a chemical fume hood to minimize inhalation risks. When

preparing solutions, add the solvent to the solid compound slowly to avoid splashing. ML221
is soluble in DMSO.[1]

Spill Management: In the event of a spill, calmly assess the situation. For small powder

spills, gently cover with a damp paper towel to avoid creating dust, and then wipe the area

clean. For liquid spills, absorb with an inert material and place it in a sealed container for

disposal. Always wear appropriate PPE during cleanup.

Disposal Plan:
ML221 is classified as a combustible solid and is severely hazardous to water (Water Hazard

Class 3).[2] Therefore, it is imperative to follow proper disposal protocols and never dispose of

ML221 down the drain or in regular trash.[2]

Solid Waste:

Collect all solid ML221 waste, including contaminated items like weighing paper, pipette

tips, and gloves, in a designated hazardous waste container.[2]

The container must be clearly labeled as "Hazardous Waste," "Combustible Solid," and

"Marine Pollutant," and include the full chemical name "ML221".[2]

Ensure the container has a secure lid to prevent spills and the release of dust.[2]

Liquid Waste:
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Solutions containing ML221 should be collected in a separate, clearly labeled hazardous

waste container for liquid chemical waste.[2]

The container should be leak-proof and stored in secondary containment to prevent spills.

[2]

Label the container with "Hazardous Waste," the name of the solvent(s) used, and

"Contains ML221 (Water Hazard Class 3)".[2]

Do not mix ML221 solutions with other solvent waste streams unless explicitly permitted

by your institution's hazardous waste management plan.[2]

Storage Pending Disposal:

Store all hazardous waste containers in a designated and well-ventilated satellite

accumulation area within the laboratory.[2]

Keep the storage area away from sources of ignition, such as open flames or hot plates,

due to the combustible nature of ML221.[2]

Arrange for timely pickup of hazardous waste by your institution's Environmental Health

and Safety (EHS) department.[2]

Quantitative Data Summary
For quick reference, the key physicochemical and in vitro activity data for ML221 are

summarized in the table below.
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Property Value Reference

Molecular Formula C₁₇H₁₁N₃O₆S [1][3]

Molecular Weight 385.35 g/mol [1][3]

Physical Form Powder [2]

Color White to beige [2]

Solubility in DMSO 5 mg/mL (clear, warmed) [2]

Storage Temperature 2-8°C [2]

IC₅₀ (cAMP Assay) 0.70 µM [3]

IC₅₀ (β-arrestin Assay) 1.75 µM [3]

Selectivity over AT₁ Receptor >37-fold (IC₅₀ > 79 µM) [3]

Hepatocyte Toxicity
No toxicity observed at

concentrations >50 µM
[1][3][4]

Water Hazard Class (WGK)
3 - Severely hazardous to

water
[2]

Storage Class Code 11 - Combustible Solids [2]

Experimental Protocols
Detailed methodologies for key experiments characterizing ML221 as an APJ receptor

antagonist, such as cAMP and β-arrestin assays, can be found in the primary literature. A

representative protocol for a GPCR antagonist using a Homogeneous Time Resolved

Fluorescence (HTRF) format for a cAMP assay is as follows:

Cell Plating: Seed cells expressing the apelin receptor into an appropriate assay plate at a

predetermined density and incubate overnight.

Compound Addition: Add serially diluted ML221 or vehicle control to the respective wells.

Agonist Stimulation: Add a concentration of Apelin-13 that elicits a robust response to all

wells except for the basal control.
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Incubation: Incubate the plate at room temperature for a specified time to allow for the

modulation of cAMP levels.

Lysis and Detection: Add a lysis buffer containing HTRF detection reagents (cAMP-d2 and

an anti-cAMP antibody labeled with a fluorescent donor).

Data Acquisition: After another incubation period, read the HTRF signal on a compatible

plate reader. The signal ratio is inversely proportional to the amount of cAMP produced.

Data Analysis: Generate a dose-response curve to calculate the IC₅₀ value for ML221.
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Caption: Workflow for the safe handling and disposal of ML221.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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